Ethyl 2-[(hexyloxy)imino]-3-oxobutanoate

• CAS No.: 68401-49-0
• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol
• IUPAC Name: ethyl 2-hexoxyimino-3-oxobutanoate
• InChI: InChI=1S/C12H21NO4/c1-4-6-7-8-9-17-13-11(10(3)14)12(15)16-5-2/h4-9H2,1-3H3
• InChI Key: HISPSGMYTQBCGS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCON=C(C(=O)C)C(=O)OCC

Description

Ethyl 2-[(hexyloxy)imino]-3-oxobutanoate is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Ethyl 2-hydroxyimino-3-oxobutyrate (syn isomer, 40 g.), N,N-dimethylformaide (200 ml.), potassium carbonate (52 g.) and n-hexyl bromide (41.4 g.) were treated in a similar manner to that of Example F-(1) to give ethyl 2-n-hexyloxyimino-3-oxobutyrate (syn isomer, 60.7 g. oil.